Cas no 1115880-37-9 (2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1115880-37-9
• MF: C₁₈H₁₃FN₄OS
• MW: 352.385425329208
• CID: 5389513
• Update Time: 2025-10-31

2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]-N-phenylacetamide
• 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C18H13FN4OS/c19-11-6-7-14-13(8-11)16-17(23-14)18(21-10-20-16)25-9-15(24)22-12-4-2-1-3-5-12/h1-8,10,23H,9H2,(H,22,24)
• InChI Key： WOONMCSTNMRIGT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=C2C(=NC=N1)C1=C(N2)C=CC(F)=C1

Additional information on 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide (CAS No. 1115880-37-9)

2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1115880-37-9, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of a fused pyrimido[5,4-b]indole core and a sulfanyl group appended to it makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The structural motif of 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide is particularly noteworthy for several reasons. The fluorine atom at the 8-position of the pyrimido[5,4-b]indole ring introduces a level of electronic and steric modulation that can significantly influence the compound's interactions with biological targets. This fluorine substituent is known to enhance binding affinity and metabolic stability, making it a valuable feature in drug design. Additionally, the sulfanyl group at the 4-position of the indole ring provides a polar interaction surface that can facilitate binding to specific protein targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The scaffold of 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide bears a strong resemblance to known kinase inhibitors, suggesting potential applications in this area. For instance, studies have shown that related compounds with similar structural features exhibit inhibitory activity against tyrosine kinases, which are critical in signal transduction pathways implicated in tumor growth and metastasis.

The phenylacetamide moiety in the compound's name is another key feature that contributes to its pharmacological potential. Phenylacetamide derivatives are well-documented for their role as bioactive molecules, often displaying properties such as analgesic, anti-inflammatory, and neuroprotective effects. The combination of these structural elements in 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide creates a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Molecular docking studies have been instrumental in understanding how 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide interacts with target proteins. These studies have revealed that the compound can bind effectively to pockets on kinases and other enzymes, potentially modulating their activity. This information is crucial for designing derivatives with improved efficacy and selectivity.

The synthesis of 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide presents both challenges and opportunities for synthetic chemists. The construction of the pyrimido[5,4-b]indole core requires multi-step reactions involving cyclization and functional group transformations. However, recent methodologies have streamlined these processes, making it more feasible to produce this compound on a scalable basis. Advances in fluorination techniques have also made it possible to introduce fluorine atoms at specific positions with high regioselectivity.

In vitro studies have begun to uncover the biological activities of 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-N-phenylacetamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain kinases at nanomolar concentrations. These findings are encouraging and warrant further investigation into its potential as an anti-cancer agent. Additionally, the compound's ability to cross the blood-brain barrier has been explored in some models, indicating its possible application in treating central nervous system disorders.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. However, modifications to the structure of 2-(8-fluoro-5H-pyrimido[5,4-b]indol-4-y)sulfanyl)-N phenylacetamide, such as introducing solubilizing groups or optimizing stereochemistry, may address these concerns. Computational modeling can aid in predicting how such modifications will affect the compound's pharmacokinetic properties.

The future direction of research on 2-(8-fluoro 5H-pyrimido[54b-indol 44 ylsulfanyl) N phen ylacet amide (CAS No 11158 8037 9) is likely to focus on optimizing its potency and selectivity through structure-based drug design. By leveraging advances in synthetic chemistry and computational biology, scientists aim to develop derivatives that are more effective against their intended targets while minimizing side effects.

In conclusion，2-(8-fluoro 5H-pyrimido [54b-indol 44 ylsulfanyl) N phen ylacet amide (CAS No 11158 8037 9)